Cas no 1000574-11-7 (4-Bromo-2,3-dichlorophenyl isothiocyanate)
1000574-11-7 structure
Product Name:4-Bromo-2,3-dichlorophenyl isothiocyanate
CAS No:1000574-11-7
MF:C7H2BrCl2NS
MW:282.972477436066
CID:3157792
PubChem ID:26599159
Update Time:2025-04-21
4-Bromo-2,3-dichlorophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2,3-dichlorophenyl isothiocyanate
- 4-Bromo-2,3-dichlorophenylisothiocyanate
- 1-bromo-2,3-dichloro-4-isothiocyanatobenzene
- SY069480
- FS-6471
- 1000574-11-7
- AKOS037653012
-
- MDL： MFCD09878190
- Inchi： 1S/C7H2BrCl2NS/c8-4-1-2-5(11-3-12)7(10)6(4)9/h1-2H
- InChI Key： WBGAXNJGLJECIJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1Cl)Cl)N=C=S
Computed Properties
- Exact Mass: 280.84684Da
- Monoisotopic Mass: 280.84684Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Melting Point: 82-86°C
4-Bromo-2,3-dichlorophenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035718-250mg |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 250mg |
￡136.00 | 2022-03-01 | |
| Fluorochem | 035718-1g |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 1g |
￡227.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1251605-250mg |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 250mg |
$415 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1251605-1g |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 1g |
$800 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1251605-5g |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 5g |
$2295 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1251605-25g |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 25g |
$6580 | 2024-06-05 | |
| A2B Chem LLC | AX94078-250mg |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 250mg |
$288.00 | 2024-04-20 | |
| A2B Chem LLC | AX94078-1g |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 1g |
$594.00 | 2024-04-20 | |
| A2B Chem LLC | AX94078-5g |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 5g |
$1757.00 | 2024-04-20 | |
| A2B Chem LLC | AX94078-25g |
4-Bromo-2,3-dichlorophenyl isothiocyanate |
1000574-11-7 | 95% | 25g |
$5082.00 | 2024-04-20 |
4-Bromo-2,3-dichlorophenyl isothiocyanate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
1000574-11-7 (4-Bromo-2,3-dichlorophenyl isothiocyanate) Related Products
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